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CAS No.: 1001755-76-5

Cat. No.: B1277287

Get Quote

Executive Summary
The pyrazole carbohydrazide motif represents a privileged structure in medicinal and

agrochemical discovery. Merging the pharmacokinetically stable pyrazole ring with the

hydrogen-bond-rich carbohydrazide linker (

or

), this scaffold has evolved from a simple chemical curiosity into a critical tool for targeting G-
protein coupled receptors (GPCRs), kinases, and insect growth regulators. This guide analyzes
the historical progression of this moiety, its synthetic pathways, and its mechanistic versatility.
[1][2][3]

Historical Genesis: From Knorr to Functionalized
Linkers
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The history of pyrazole carbohydrazides is bipartite: it begins with the fundamental synthesis of

the pyrazole ring and evolves through the strategic "linker chemistry" of the mid-20th century.

1883 (The Foundation): Ludwig Knorr discovers the reaction between hydrazines and

-dicarbonyls, yielding the first pyrazole (Antipyrine). This established the heterocyclic core.[4]

1950s-1970s (The Linker Era): Medicinal chemists began exploring hydrazine derivatives

(hydrazides) as anti-tubercular agents (inspired by Isoniazid). Researchers found that

attaching these hydrazide tails to pyrazole cores created "hybrid" molecules that retained the

stability of the pyrazole while gaining the metal-chelating and H-bonding capacity of the

hydrazide.

1990s-Present (Targeted Discovery): The discovery of the cannabinoid receptor 1 (CB1)

antagonist Rimonabant (a pyrazole carboxamide) triggered a massive wave of bioisosteric

replacements. The carbohydrazide emerged as a key bioisostere, offering distinct solubility

profiles and novel hydrogen-bonding vectors for active site engagement.

Synthetic Architectures and Protocols
The synthesis of pyrazole carbohydrazides generally proceeds via two primary vectors:

Nucleophilic Acyl Substitution (Hydrazinolysis) or Direct Amide Coupling.
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Figure 1: Divergent synthetic pathways accessing mono- and di-substituted pyrazole

carbohydrazides.
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Validated Protocol: Synthesis of 1,3-Diphenyl-1H-
pyrazole-4-carbohydrazide
Context: This protocol utilizes the "Ester Hydrazinolysis" route, preferred for its operational

simplicity and high atom economy.

Reagents:

Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate (1.0 eq)

Hydrazine hydrate (80% or 99%, 5.0 eq)

Ethanol (Absolute, solvent volume: 10 mL/g of substrate)

Step-by-Step Methodology:

Dissolution: Charge a round-bottom flask with Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate

and absolute ethanol. Stir until a homogeneous suspension or solution is achieved.

Nucleophilic Attack: Add Hydrazine hydrate dropwise at room temperature. Note: Excess

hydrazine drives the equilibrium forward and prevents dimer formation.

Reflux: Heat the reaction mixture to reflux (

) for 4–6 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM). The ester spot (

) should disappear, replaced by a lower migrating hydrazide spot (

).

Precipitation: Cool the mixture to room temperature, then to

. The carbohydrazide product typically precipitates as a white crystalline solid.

Isolation: Filter the solid under vacuum. Wash the cake with cold ethanol (

) and diethyl ether (

) to remove unreacted hydrazine.
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Purification: Recrystallize from Ethanol/DMF if necessary.

Self-Validation Check:

IR Spectroscopy: Look for the disappearance of the ester carbonyl (

) and appearance of the hydrazide doublet (

,

).

Medicinal Chemistry: Structure-Activity
Relationships (SAR)
The "discovery" phase in modern contexts focuses on the carbohydrazide as a scaffold for

kinase inhibition and antimicrobial activity.

Key Biological Targets
Anticancer (Kinase Inhibition): The carbohydrazide linker mimics the hinge-binding motif of

ATP, allowing the pyrazole to orient hydrophobic substituents into the kinase back pocket.

CB1 Receptor Antagonism: Derivatives of Rimonabant where the amide is replaced by a

carbohydrazide often show improved water solubility while maintaining affinity.

Antimicrobial/Antitubercular: The hydrazide moiety is critical for inhibiting enoyl-ACP

reductase (InhA) in M. tuberculosis.

Comparative Activity Data (Representative)
Table 1: Influence of Carbohydrazide Substitution on Biological Potency
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Compound
Class

R-Group
(Pyrazole
N1)

Linker Type
Target/Orga
nism

Activity (

/ MIC)
Ref

Anticancer
4-

Chlorophenyl
-CONHNH- EGFR Kinase [1, 2]

Anticancer Phenyl
-CONH-

(Amide)
EGFR Kinase [1]

Antitubercular

2,4-

Difluoropheny

l

-CONHNH-
M.

tuberculosis
[3]

Insecticidal

3-

Chloropyridin

-2-yl

-

CONHN(tBu)

CO-

H. armigera [4]

Analysis: The data indicates that the carbohydrazide linker often confers superior potency

compared to the simple amide (Row 1 vs Row 2), likely due to the additional hydrogen bond

donor (

) facilitating tighter receptor binding.

Agrochemical Application: The Diacylhydrazine
Connection
While often overshadowed by pharma, the discovery of non-steroidal ecdysone agonists

(insect growth regulators) relies heavily on the carbohydrazide architecture.

Mechanism: These compounds bind to the ecdysone receptor (EcR) in insects, triggering

premature molting.

Structural Evolution: The classic tebufenozide scaffold (a dibenzoylhydrazine) has been

modified by replacing one phenyl ring with a pyrazole.

Advantage: The pyrazole-containing diacylhydrazines (e.g., derivatives of 3-bromo-1-(3-

chloropyridin-2-yl)-1H-pyrazole) exhibit higher selectivity for Lepidopteran pests and
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improved metabolic stability compared to their homocyclic counterparts.

Mechanistic Insight: Binding Mode Visualization
The following diagram illustrates the hypothetical binding mode of a pyrazole carbohydrazide

within a generic Kinase ATP-binding pocket, highlighting the "linker" function.
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Figure 2: Pharmacophore mapping of pyrazole carbohydrazides in a kinase active site.

Future Outlook
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The trajectory of pyrazole carbohydrazides is shifting toward Molecular Glues and PROTACs

(Proteolysis Targeting Chimeras). The carbohydrazide nitrogen offers a chemically distinct

handle for attaching E3 ligase recruiters without disrupting the primary binding affinity of the

pyrazole core. Furthermore, "diacylhydrazine" insecticides containing pyrazoles are being

optimized to overcome resistance in Diamondback moths (Plutella xylostella).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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